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Compound of Interest

Compound Name: 2,2'-Bi-1,3-dioxane

Cat. No.: B15479400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2,2'-Bi-1,3-dioxane, a heterocyclic organic

compound. The document covers its nomenclature, physicochemical properties, and

representative experimental protocols for its synthesis and characterization.

Nomenclature and Identification
2,2'-Bi-1,3-dioxane is a molecule composed of two 1,3-dioxane rings connected by a single

bond at the 2-position of each ring. It is systematically named and identified by various

synonyms and registry numbers, crucial for accurate database searches and procurement. The

IUPAC name for this compound is 2-(1,3-dioxan-2-yl)-1,3-dioxane.

Table 1: Alternative Names and Identifiers for 2,2'-Bi-1,3-dioxane
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Identifier Type Identifier

IUPAC Name 2-(1,3-dioxan-2-yl)-1,3-dioxane

Synonyms
2,2'-Bis(1,3-dioxane), Ethanedial, cyclic 1,1:2,2-

bis(1,3-propanediyl acetal)

CAS Number 6705-89-1[1][2][3][4][5]

Molecular Formula C₈H₁₄O₄

Molecular Weight 174.19 g/mol

InChI
InChI=1S/C8H14O4/c1-3-9-7(10-4-1)8-11-5-2-

6-12-8/h7-8H,1-6H2

InChIKey BQMJRGMPYWXDPC-UHFFFAOYSA-N[6]

SMILES C1COCC(O1)C2COCCO2

PubChem CID 23172[6]

UNII YC9M5A2V4L[6]

DSSTox Substance ID DTXSID60217339[6]

Physicochemical Properties
The physical and chemical properties of 2,2'-Bi-1,3-dioxane are essential for its handling,

storage, and application in experimental settings. The following table summarizes key

computed and experimentally determined properties.

Table 2: Physicochemical Properties of 2,2'-Bi-1,3-dioxane
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Property Value Source

Molecular Weight 146.14 g/mol [1][4] Protheragen[1], PubChem[6]

Molecular Formula C6H10O4[1][4] Protheragen[1], PubChem[6]

Boiling Point 190.9°C at 760 mmHg Chemsrc[1]

Density 1.267 g/cm³ Chemsrc[1]

XLogP3-AA (Computed) -0.5 PubChem[6]

Hydrogen Bond Donor Count 0 PubChem[6]

Hydrogen Bond Acceptor

Count
4 PubChem[6]

Rotatable Bond Count 1 PubChem[6]

Exact Mass 146.05790880 g/mol PubChem[6]

Monoisotopic Mass 146.05790880 g/mol PubChem[6]

Topological Polar Surface Area 36.9 Å² PubChem[6]

Heavy Atom Count 10 PubChem[6]

Complexity (Computed) 90.3 PubChem[6]

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 2,2'-Bi-1,3-dioxane is not readily

available in the searched literature, a general and representative procedure can be derived

from the well-established synthesis of 1,3-dioxanes and 1,3-dioxolanes.[7][8] The formation of

the dioxane ring typically involves the acid-catalyzed acetalization of a carbonyl compound with

a 1,3-diol.

3.1. Representative Synthesis of 2,2'-Bi-1,3-dioxane

The synthesis of 2,2'-Bi-1,3-dioxane would theoretically involve the reaction of glyoxal (the

dialdehyde corresponding to the "bi" core) with two equivalents of 1,3-propanediol in the

presence of an acid catalyst.
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Reaction Scheme:

Glyoxal

B

1,3-Propanediol (2 eq.)

2,2'-Bi-1,3-dioxane

Water (2 eq.)

Click to download full resolution via product page

Caption: General synthesis of 2,2'-Bi-1,3-dioxane.

Materials:

Glyoxal (40% solution in water)

1,3-Propanediol

p-Toluenesulfonic acid (p-TSA) or other acid catalyst

Toluene or benzene (for azeotropic removal of water)

Anhydrous sodium sulfate or magnesium sulfate

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:
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To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add a

solution of glyoxal in toluene.

Add two equivalents of 1,3-propanediol to the flask.

Add a catalytic amount of p-toluenesulfonic acid.

Heat the mixture to reflux and continuously remove the water formed during the reaction via

the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

3.2. Purification

The crude 2,2'-Bi-1,3-dioxane can be purified by standard laboratory techniques.

Procedure:

Distillation: If the product is a liquid and thermally stable, vacuum distillation can be

employed for purification.

Column Chromatography: For smaller scales or for removing closely related impurities,

column chromatography on silica gel is a suitable method. A solvent system such as a

gradient of ethyl acetate in hexane can be used for elution.

3.3. Analysis and Characterization

The identity and purity of the synthesized 2,2'-Bi-1,3-dioxane can be confirmed using various

spectroscopic methods.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

methylene protons of the dioxane rings and the methine protons at the 2-positions. The

integration of the signals should correspond to the number of protons in each

environment.

¹³C NMR: The carbon NMR spectrum will show distinct peaks for the different carbon

environments in the molecule. Based on the structure of 1,3-dioxane, one would expect

three distinct signals in the ¹³C NMR spectrum of the parent ring.[9]

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound. PubChem lists GC-MS data for the related 2,2'-Bis(1,3-dioxolane), which can

serve as a reference.[6]

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic C-O stretching

vibrations for the cyclic ether functional groups, typically in the range of 1140-1070 cm⁻¹ and

around 940 cm⁻¹.[10] The absence of a strong C=O stretching band will indicate the

completion of the reaction.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow from starting materials to the purified and

characterized product.
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Starting Materials
(Glyoxal, 1,3-Propanediol)

Acid-Catalyzed Acetalization
(Azeotropic Water Removal)

Aqueous Workup
(Neutralization, Extraction)

Drying of Organic Phase

Crude Product

Purification
(Distillation or Chromatography)

Purified 2,2'-Bi-1,3-dioxane

Spectroscopic Analysis
(NMR, MS, IR)

Characterized Product
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Caption: Workflow for the synthesis and characterization of 2,2'-Bi-1,3-dioxane.
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This guide provides a foundational understanding of 2,2'-Bi-1,3-dioxane for research and

development purposes. The provided protocols are representative and may require

optimization for specific laboratory conditions and desired product purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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